Cas no 97389-25-8 (3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 97389-25-8
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD11054003
• CID: 1077557
• PubChem ID: 23145678
• Update Time: 2025-09-24

3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxyphenyl)oxazolidin-2-one
• 3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one
• 3-(4-hydroxyphenyl)-2-Oxazolidinone
• DTXSID70630974
• NIIQAHPHBGULNH-UHFFFAOYSA-N
• LS-03472
• N-(4-hydroxyphenyl)-1,3-oxazolidin-2-one
• FT-0683218
• 3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one, AldrichCPR
• MFCD11054003
• SCHEMBL2646792
• Z367679170
• CS-0249064
• 2-Oxazolidinone, 3-(4-hydroxyphenyl)-
• AB00998610-01
• A915368
• 97389-25-8
• AKOS005172422
• EN300-42350
• G31963
• DA-25167
• ALBB-010268

• MDL： MFCD11054003
• Inchi： 1S/C9H9NO3/c11-8-3-1-7(2-4-8)10-5-6-13-9(10)12/h1-4,11H,5-6H2
• InChI Key： NIIQAHPHBGULNH-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC(=CC=2)O)CC1)=O

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.378
• Boiling Point: 346°C at 760 mmHg
• Flash Point: 163.1°C
• Refractive Index: 1.616
• PSA: 49.77000
• LogP: 1.41380

3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 97389-25-8): Properties, Applications, and Research Insights

3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 97389-25-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the oxazolidinone class, a group known for its diverse biological activities. With the increasing demand for novel therapeutic agents and drug intermediates, this compound has become a subject of interest for researchers exploring enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds.

The molecular structure of 3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one incorporates a hydroxyphenyl moiety linked to an oxazolidin-2-one ring, which contributes to its reactivity and functional versatility. This structural combination is particularly relevant in the design of small-molecule drugs, as it offers opportunities for hydrogen bonding and interactions with biological targets. Recent studies have highlighted its potential role in modulating signaling pathways, making it a candidate for cancer research and neurodegenerative disease studies.

In the context of current trends, 97389-25-8 aligns with the growing focus on green chemistry and sustainable synthesis methods. Researchers are investigating eco-friendly approaches to produce this compound, such as catalytic reactions and solvent-free conditions, to minimize environmental impact. Additionally, its potential as a building block for biodegradable materials has sparked interest in the polymer industry, where sustainability is a top priority.

From a commercial perspective, 3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one is often sought after by pharmaceutical manufacturers and research laboratories for its role in drug discovery. Its CAS No. 97389-25-8 is frequently queried in chemical databases, reflecting its relevance in high-throughput screening and medicinal chemistry. The compound's stability under various conditions also makes it suitable for formulation studies and delivery systems.

Ongoing research is exploring the structure-activity relationship (SAR) of oxazolidinone derivatives, including 97389-25-8, to optimize their efficacy and safety profiles. With advancements in computational chemistry and AI-driven drug design, this compound is being evaluated for its binding affinity to specific protein targets, which could lead to breakthroughs in personalized medicine.

In summary, 3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 97389-25-8) represents a promising area of investigation at the intersection of organic synthesis, pharmacology, and materials science. Its multifaceted applications and alignment with contemporary scientific trends ensure its continued relevance in both academic and industrial settings.